Cas no 1805598-05-3 (Methyl 2-bromo-3-cyanopyridine-4-acetate)

• Product Name: Methyl 2-bromo-3-cyanopyridine-4-acetate
• CAS No: 1805598-05-3
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4900447
• Update Time: 2025-10-29

Methyl 2-bromo-3-cyanopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyanopyridine-4-acetate

• Inchi： 1S/C9H7BrN2O2/c1-14-8(13)4-6-2-3-12-9(10)7(6)5-11/h2-3H,4H2,1H3
• InChI Key： BKDSCCZIDIYMCF-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CN=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 2-bromo-3-cyanopyridine-4-acetate

Methyl 2-bromo-3-cyanopyridine-4-acetate (CAS No. 1805598-05-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-3-cyanopyridine-4-acetate (CAS No. 1805598-05-3) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core structure, has garnered considerable attention due to its utility in the development of various bioactive molecules. The presence of both bromine and cyano functional groups, along with an acetate moiety, makes it a valuable building block for synthetic chemists aiming to construct complex heterocyclic frameworks.

The< strong>Methyl 2-bromo-3-cyanopyridine-4-acetate molecule exhibits a unique set of chemical properties that facilitate its incorporation into diverse pharmacophores. The bromine atom, for instance, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, enabling the introduction of aryl or alkyl groups at the 2-position of the pyridine ring. This functionality is particularly useful in constructing more elaborate structures for drug discovery efforts.

Moreover, the cyano group at the 3-position can undergo various transformations, including reduction to an amine or conversion to a carboxylic acid derivative, providing further synthetic flexibility. The acetate group at the 4-position not only enhances solubility in polar solvents but also serves as a protective group that can be removed under specific conditions if needed.

In recent years, the demand for< strong>Methyl 2-bromo-3-cyanopyridine-4-acetate has surged due to its role in several cutting-edge pharmaceutical projects. One notable area of application is in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyridine scaffold is a common feature in many kinase inhibitors, and< strong>Methyl 2-bromo-3-cyanopyridine-4-acetate provides an efficient route to these key intermediates.

Recent studies have highlighted the compound's utility in the development of antiviral agents. The structural motif present in< strong>Methyl 2-bromo-3-cyanopyridine-4-acetate has been found to mimic natural nucleoside analogs, which are known to interfere with viral replication mechanisms. Researchers have leveraged its reactivity to develop novel antiviral compounds with promising preclinical results.

The compound's significance extends beyond oncology and virology. It has been instrumental in creating innovative treatments for neurological disorders. For instance, derivatives of< strong>Methyl 2-bromo-3-cyanopyridine-4-acetate have shown potential in modulating neurotransmitter receptors, offering new avenues for therapeutic intervention in conditions such as Alzheimer's and Parkinson's diseases.

The< strong>Methyl 2-bromo-3-cyanopyridine-4-acetate market is driven by its broad applicability across multiple therapeutic areas. Pharmaceutical companies and academic research institutions alike rely on this intermediate to streamline their synthetic pathways and accelerate drug discovery programs. The compound's well-documented reactivity and compatibility with various synthetic methodologies make it an indispensable tool for medicinal chemists.

The synthesis of< strong>Methyl 2-bromo-3-cyanopyridine-4-acetate itself is a testament to modern organic chemistry advancements. While traditional methods may involve multi-step processes with multiple purification steps, recent innovations have enabled more efficient and scalable production routes. These advancements not only reduce costs but also improve yields, making the compound more accessible for large-scale applications.

In conclusion, Methyl 2-bromo-3-cyanopyridine-4-acetate (CAS No. 1805598-05-3) stands as a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features and reactivity profile make it indispensable for developing innovative therapeutics across various disease areas. As research continues to uncover new applications and synthetic possibilities, this compound will undoubtedly remain a critical component in the chemist's arsenal.